![molecular formula C12H12ClN3OS B2818962 4-allyl-5-[(2-chlorophenoxy)methyl]-4H-1,2,4-triazole-3-thiol CAS No. 64910-35-6](/img/structure/B2818962.png)
4-allyl-5-[(2-chlorophenoxy)methyl]-4H-1,2,4-triazole-3-thiol
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Description
Scientific Research Applications
Synthesis of Novel Compounds
Research has been conducted on synthesizing various derivatives of 1,2,4-triazole-3-thiol, including "4-allyl-5-[(2-chlorophenoxy)methyl]-4H-1,2,4-triazole-3-thiol", to explore their potential biological activities. These studies involve the preparation of Schiff bases, fused and non-fused 1,2,4-triazoles with specific moieties, aiming at discovering new anti-inflammatory, antimicrobial, and molluscicidal agents. The synthesis processes often involve reactions under specific conditions to obtain desired derivatives, which are then characterized by techniques like IR spectroscopy, NMR spectroscopy, and elemental analyses (Mobinikhaledi et al., 2010); (El Shehry et al., 2010).
Corrosion Inhibition
Studies have also explored the compound's application in corrosion inhibition. For instance, its efficacy in protecting mild steel in acidic environments has been examined, demonstrating that specific derivatives can significantly inhibit corrosion, suggesting their potential as corrosion inhibitors in industrial applications. This research utilizes electrochemical impedance spectroscopy (EIS) and scanning electron microscopy (SEM) to evaluate the protective capabilities of these compounds (Orhan et al., 2012).
Physicochemical Properties and Quantum Chemical Studies
Further investigations include the assessment of the physicochemical properties of these triazole derivatives, aiming to understand their stability, reactivity, and potential interactions with biological targets. Quantum chemical studies, for example, have been conducted to elucidate the electronic structures of these compounds, providing insights into their chemical behavior and interactions at the molecular level (Raviprabha & Bhat, 2020).
Biological Activity
The potential biological activities of "this compound" derivatives are a significant focus, with studies evaluating their antimicrobial, anti-inflammatory, and other pharmacological properties. These research efforts aim to contribute to the development of new therapeutic agents based on the triazole core structure (Bekircan et al., 2015).
properties
IUPAC Name |
3-[(2-chlorophenoxy)methyl]-4-prop-2-enyl-1H-1,2,4-triazole-5-thione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12ClN3OS/c1-2-7-16-11(14-15-12(16)18)8-17-10-6-4-3-5-9(10)13/h2-6H,1,7-8H2,(H,15,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XDSRTEMPZXVHPB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCN1C(=NNC1=S)COC2=CC=CC=C2Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12ClN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.76 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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